Cas no 1249233-93-9 (butyl(4-chloro-3-fluorophenyl)methylamine)

• Product Name: butyl(4-chloro-3-fluorophenyl)methylamine
• CAS No: 1249233-93-9
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5206887
• PubChem ID: 61648883
• Update Time: 2025-10-17

butyl(4-chloro-3-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Butyl[(4-chloro-3-fluorophenyl)methyl]amine
• n-(4-Chloro-3-fluorobenzyl)butan-1-amine
• Benzenemethanamine, N-butyl-4-chloro-3-fluoro-
• butyl(4-chloro-3-fluorophenyl)methylamine

• Inchi： 1S/C11H15ClFN/c1-2-3-6-14-8-9-4-5-10(12)11(13)7-9/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key： NUKXNDFYUQZUTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on butyl(4-chloro-3-fluorophenyl)methylamine

Comprehensive Overview of Butyl(4-chloro-3-fluorophenyl)methylamine (CAS No. 1249233-93-9)

The compound butyl(4-chloro-3-fluorophenyl)methylamine (CAS No. 1249233-93-9) is a specialized organic amine with a unique structural configuration. This molecule features a butyl group attached to a methylamine backbone, which is further substituted with a 4-chloro-3-fluorophenyl ring. Such structural attributes make it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its CAS number 1249233-93-9 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their applications in drug discovery and crop protection. The presence of both chloro and fluoro substituents in butyl(4-chloro-3-fluorophenyl)methylamine enhances its bioactivity and metabolic stability, making it a valuable intermediate in medicinal chemistry. Researchers often explore its potential in designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

The synthesis of CAS No. 1249233-93-9 typically involves multi-step organic reactions, including alkylation and halogenation processes. Its physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for industrial applications. For instance, its lipophilicity can influence its performance in formulation development, a topic frequently searched by pharmaceutical scientists and process chemists.

From an environmental perspective, the compound's degradation pathways and ecotoxicological profile are under scrutiny, reflecting growing public interest in green chemistry and sustainable manufacturing. Regulatory agencies emphasize the need for eco-friendly alternatives, prompting researchers to investigate biodegradable derivatives of butyl(4-chloro-3-fluorophenyl)methylamine. This aligns with SEO trends where queries like "sustainable chemical synthesis" and "green pharmaceuticals" are gaining traction.

In material science, the compound's aromatic and aliphatic hybrid structure offers potential for designing advanced polymers or liquid crystals. Its thermal stability and electronic properties are often discussed in forums related to organic electronics and optoelectronic devices. Such applications resonate with searches for "high-performance materials" and "functionalized amines," highlighting its interdisciplinary relevance.

Quality control of CAS No. 1249233-93-9 involves advanced analytical techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and consistency, addressing concerns raised in QA/QC communities. Additionally, its storage conditions and handling protocols are frequently searched topics, underscoring the importance of safety data sheets (SDS) and regulatory compliance.

In summary, butyl(4-chloro-3-fluorophenyl)methylamine (CAS No. 1249233-93-9) is a versatile compound with broad applications in life sciences and advanced materials. Its structural uniqueness and functional adaptability make it a focal point for innovation, driven by industry demands and academic research. As AI-driven drug discovery and sustainable chemistry dominate scientific discourse, this compound continues to attract attention for its untapped potential.